![molecular formula C13H13N3O2 B2628505 7-hydroxy-2-(4-methylphenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one CAS No. 1454587-77-9](/img/structure/B2628505.png)
7-hydroxy-2-(4-methylphenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
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Description
7-hydroxy-2-(4-methylphenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one, also known as Ro 04-6790, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrazinones and has been found to exhibit various biological activities.
Scientific Research Applications
Synthesis and Derivative Formation
A facile one-pot synthesis method has been developed for the pyrazolo[1,5-a]pyrazine scaffold, including 7-hydroxy-2-(4-methylphenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one as an intermediate compound. This process involves amide formation, pyrazine ring closure, hydrolysis, and dehydration starting from pyrazole-3-carboxylic acids (Zaremba et al., 2013).
Anticancer Activity
Novel derivatives of this compound have been synthesized, showing inhibitory effects on the growth of A549 lung cancer cells. The structural characteristics and biological activities of these compounds suggest their potential as therapeutic agents against cancer (Xie et al., 2008).
Chemical Reactivity and Compound Diversity
The reactivity of related compounds, such as novel 4‐(2‐Hydroxyphenyl)‐1,3‐dihydro‐1,5‐benzodiazepine‐2‐thione, has been explored to produce a variety of heterocyclic derivatives through reactions like hydrazinolysis. These studies contribute to the understanding of the chemical behavior of pyrazolo[1,5-a]pyrazin derivatives and their potential applications in medicinal chemistry (Gharbi et al., 2005).
Novel Heterocyclic Systems
Research into the synthesis of spiro-fused (C2)-azirino-(C4)-pyrazolones, a new heterocyclic system, has led to the development of compounds with unique structural features. These systems are created through reactions involving oximes derived from 1-substituted 4-acyl-5-hydroxy-3-methyl-1H-pyrazoles, demonstrating the versatility of pyrazolo[1,5-a]pyrazin derivatives in synthesizing novel heterocycles (Holzer et al., 2003).
properties
IUPAC Name |
7-hydroxy-2-(4-methylphenyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O2/c1-8-2-4-9(5-3-8)10-6-11-13(18)14-7-12(17)16(11)15-10/h2-6,12,17H,7H2,1H3,(H,14,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCYKIDOPGKDZSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN3C(CNC(=O)C3=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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